(1-Methoxypropan-2-yl)[2-(piperidin-1-yl)ethyl]amine

• Molecular Formula: C11H24N2O
• Molecular Weight: 200.32 g/mol
• SMILES: CC(COC)NCCN1CCCCC1
• InChI: InChI=1S/C11H24N2O/c1-11(10-14-2)12-6-9-13-7-4-3-5-8-13/h11-12H,3-10H2,1-2H3
• InChIKey: GCVOCRZMMIDWMK-UHFFFAOYSA-N

Why (1-Methoxypropan-2-yl)[2-(piperidin-1-yl)ethyl]amine (CAS 1250713-79-1) Is a Strategic Secondary Amine Building Block for Drug Discovery

(1-Methoxypropan-2-yl)[2-(piperidin-1-yl)ethyl]amine (CAS 1250713-79-1) is a bifunctional secondary amine building block incorporating a piperidine ring, an ethylene spacer, and a chiral methoxypropan-2-yl moiety [1]. It is primarily employed as a synthetic intermediate in medicinal chemistry programs where simultaneous modulation of lipophilicity, hydrogen‑bonding capacity, and conformational flexibility is required. Unlike simpler piperidinylethylamines, the methoxypropan-2-yl substituent introduces an additional H‑bond acceptor and increases topological polar surface area (TPSA), which are critical levers for tuning permeability, solubility, and target engagement in fragment‑to‑lead campaigns .

Bifunctional secondary amine with piperidine–ethylene–amine core for scaffold diversification

Methoxypropan‑2‑yl substituent enables LogP and TPSA tuning in fragment‑to‑lead optimization

Third H‑bond acceptor site for modulating target‑engagement and solubility

• [1] PubChem. (1250713-79-1) (1-Methoxypropan-2-yl)[2-(piperidin-1-yl)ethyl]amine. Compound Summary. National Center for Biotechnology Information. Retrieved May 2026. View Source

Structural Nuances That Prevent Simple Replacement of (1-Methoxypropan-2-yl)[2-(piperidin-1-yl)ethyl]amine with Common Piperidine Analogs

Substituting (1-Methoxypropan-2-yl)[2-(piperidin-1-yl)ethyl]amine with a superficially similar building block such as N-(2-(piperidin-1-yl)ethyl)propan-2-amine (CAS 99178-29-7) or 4-(1-methoxypropan-2-yl)piperidine (CAS 1209587-37-0) introduces measurable shifts in key physicochemical parameters that alter solubility, permeability, and target‑binding profiles . The presence of the methoxy oxygen plus the ethylene linker in the target compound creates a unique spatial arrangement of H‑bond acceptors that cannot be replicated by analogs where the methoxypropan‑2‑yl group is directly attached to the piperidine ring or where the methoxy group is simply absent. These differences manifest quantifiably in LogP, TPSA, and H‑bond acceptor counts, which are among the most empirically validated predictors of ADME behavior in early drug discovery [1].

Des‑methoxy analog (CAS 99178‑29‑7)

Absence of methoxy oxygen shifts LogP higher and reduces TPSA; may alter solubility and permeability profiles relative to target compound.

Direct piperidine attachment (CAS 1209587‑37‑0)

Methoxypropan‑2‑yl directly attached to piperidine ring removes ethylene spacer, altering spatial H‑bond geometry and conformational flexibility.

• [1] PubChem. (1250713-79-1) (1-Methoxypropan-2-yl)[2-(piperidin-1-yl)ethyl]amine. Computed Properties. National Center for Biotechnology Information. Retrieved May 2026. View Source

Quantitative Differentiation Data for (1-Methoxypropan-2-yl)[2-(piperidin-1-yl)ethyl]amine Versus Closest Analogs

Lipophilicity (LogP) Reduction: Target Compound vs. Des‑Methoxy Analog

The target compound possesses a computed XLogP3 value of 1.0 [1], while its des‑methoxy analog N‑(2‑(piperidin‑1‑yl)ethyl)propan‑2‑amine (CAS 99178‑29‑7) exhibits a computed LogP of 1.47 . The ΔLogP of –0.47 log units represents a shift toward greater hydrophilicity, placing the target compound closer to the Lipinski Rule‑of‑Five optimum for orally bioavailable small molecules.

LogP Comparison

Reported

Target: XLogP3 1.0 vs. Des‑methoxy: 1.47

Δ –0.47

Reported shift toward higher hydrophilicity; may influence multiparameter optimization context.

Computed XLogP3; cross‑study comparison.

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	XLogP3 = 1.0
Comparator Or Baseline	N-(2-(Piperidin-1-yl)ethyl)propan-2-amine (CAS 99178-29-7): LogP = 1.47
Quantified Difference	ΔLogP = –0.47 (target more hydrophilic)
Conditions	Computed values: XLogP3 (PubChem) vs. LogP (vendor datasheet); identical scaffolds except for the methoxy substituent.

Why This Matters

A LogP difference of 0.47 units can significantly shift a compound's position on a multiparameter optimization plot, directly influencing aqueous solubility, metabolic clearance, and off‑target binding, which are key selection criteria when shortlisting building blocks for lead optimization.

• [1] PubChem. (1250713-79-1) (1-Methoxypropan-2-yl)[2-(piperidin-1-yl)ethyl]amine. Compound Summary. National Center for Biotechnology Information. Retrieved May 2026. View Source

Topological Polar Surface Area (TPSA) Increase: Target Compound vs. Des‑Methoxy Analog

The target compound displays a computed TPSA of 24.5 Ų [1], compared to 15.27 Ų for the des‑methoxy analog N‑(2‑(piperidin‑1‑yl)ethyl)propan‑2‑amine . The addition of the methoxy oxygen increases TPSA by 9.23 Ų, translating to a measurable difference in predicted passive membrane permeability.

TPSA Comparison

Reported

Target: 24.5 Ų vs. Des‑methoxy: 15.27 Ų

Δ +9.23 Ų

Substantial polar surface area increase; provides a tuning knob for permeability–solubility balance.

Computed TPSA; comparative context.

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	24.5 Ų
Comparator Or Baseline	N-(2-(Piperidin-1-yl)ethyl)propan-2-amine (CAS 99178-29-7): 15.27 Ų
Quantified Difference	ΔTPSA = +9.23 Ų (target higher polarity)
Conditions	Computed properties: PubChem vs. vendor datasheet.

Why This Matters

For CNS drug candidates, TPSA values below 60–70 Ų are generally required for blood–brain barrier penetration, while values above 140 Ų limit oral absorption. The +9.23 Ų shift is substantial within the low‑TPSA range and provides a precise tuning knob for balancing permeability against solubility during lead optimization.

• [1] PubChem. (1250713-79-1) (1-Methoxypropan-2-yl)[2-(piperidin-1-yl)ethyl]amine. Compound Summary. National Center for Biotechnology Information. Retrieved May 2026. View Source

Hydrogen‑Bond Acceptor Count Enhancement: Target Compound vs. Des‑Methoxy Analog

The target compound features three H‑bond acceptors (two from the piperidine nitrogen and the secondary amine, plus one from the methoxy oxygen) [1]. The des‑methoxy analog possesses only two H‑bond acceptors . This additional acceptor site provides an extra anchor point for water solvation and target‑protein interactions.

H‑Bond Acceptor Count

Reported

Target: 3 acceptors vs. Des‑methoxy: 2 acceptors

Δ +1 acceptor

Additional anchor point for water solvation and target‑protein interactions.

Reported H‑bond acceptor count; may impact binding free energy.

Evidence Dimension	Hydrogen‑Bond Acceptor Count
Target Compound Data	3
Comparator Or Baseline	N-(2-(Piperidin-1-yl)ethyl)propan-2-amine (CAS 99178-29-7): 2
Quantified Difference	ΔHBA = +1 (target has one additional acceptor)
Conditions	Values from PubChem (target) and vendor datasheet (comparator).

Why This Matters

Each additional H‑bond acceptor can contribute approximately 1–2 kcal/mol to protein–ligand binding free energy if productively engaged. In fragment‑based drug discovery, this additional interaction point can make the difference between a non‑binding control and a validated hit.

• [1] PubChem. (1250713-79-1) (1-Methoxypropan-2-yl)[2-(piperidin-1-yl)ethyl]amine. Compound Summary. National Center for Biotechnology Information. Retrieved May 2026. View Source

Targeted Application Scenarios Where (1-Methoxypropan-2-yl)[2-(piperidin-1-yl)ethyl]amine Outperforms Generic Analogs

Fragment‑Based and PROTAC Linker Design Requiring Precisely Modulated Lipophilicity

For fragment elaboration or PROTAC linker design, the target compound's LogP of 1.0 is closer to the optimal range for oral drug space than the comparator's 1.47 [1]. This 0.47‑unit reduction can help maintain Rule‑of‑Five compliance when the compound is elaborated with additional hydrophobic warheads, reducing the risk of late‑stage attrition due to high LogP‑driven promiscuity or poor solubility.

CNS Drug Discovery Programs Requiring Fine‑Tuned Passive Permeability

Where passive blood‑brain barrier penetration is required, the target compound's TPSA of 24.5 Ų remains well within the CNS‑favorable range (<60–70 Ų) while providing 9.23 Ų greater polarity than the des‑methoxy analog . This expanded polarity buffer allows medicinal chemists to install additional lipophilic substituents elsewhere in the molecule without exceeding CNS permeability thresholds.

Structure‑Based Drug Design Requiring an Additional H‑Bond Acceptor in the Solvent‑Exposed Region

The methoxy oxygen on the target compound provides a third H‑bond acceptor that can engage ordered water molecules in the solvent‑exposed region of a binding pocket [2]. This additional interaction point is absent in the two‑acceptor des‑methoxy analog and can be exploited to improve binding enthalpy or to displace high‑energy water molecules, a common strategy in thermodynamics‑guided lead optimization.

Application

Selection Property

Validation Focus

Fragment elaboration / PROTAC linker design

Moderated LogP profile

Rule‑of‑Five compliance during lead optimization

CNS drug discovery programs

TPSA within CNS‑favorable range

Predicted passive permeability screening

Structure‑based design targeting solvent‑exposed region

Additional H‑bond acceptor site

Binding enthalpy contribution via water‑network perturbation

• [1] PubChem. (1250713-79-1) (1-Methoxypropan-2-yl)[2-(piperidin-1-yl)ethyl]amine. Compound Summary. National Center for Biotechnology Information. Retrieved May 2026. View Source
• [2] PubChem. (1250713-79-1) (1-Methoxypropan-2-yl)[2-(piperidin-1-yl)ethyl]amine. Computed Properties. National Center for Biotechnology Information. Retrieved May 2026. View Source